(3R)-3-Amino-3-(2-bromo-4-hydroxyphenyl)propanoic acid

• Molecular Formula: C9H10BrNO3
• Molecular Weight: 260.08 g/mol
• IUPAC Name: (3R)-3-amino-3-(2-bromo-4-hydroxyphenyl)propanoic acid
• InChI: InChI=1S/C9H10BrNO3/c10-7-3-5(12)1-2-6(7)8(11)4-9(13)14/h1-3,8,12H,4,11H2,(H,13,14)/t8-/m1/s1
• InChI Key: DOGNLQSOXYQUAS-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1O)Br)[C@@H](CC(=O)O)N
• Canonical SMILES: C1=CC(=C(C=C1O)Br)C(CC(=O)O)N

Description

(3R)-3-Amino-3-(2-bromo-4-hydroxyphenyl)propanoic acid is a chiral β-amino acid derivative featuring a brominated and hydroxylated aromatic ring. Its structure comprises a propanoic acid backbone with an amino group at the β-carbon (C3) and a 2-bromo-4-hydroxyphenyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(2-bromo-4-hydroxyphenyl)propanoic acid typically involves multi-step organic reactions. One common method is the bromination of 4-hydroxyphenylalanine, followed by the introduction of the amino group through reductive amination. The reaction conditions often require the use of bromine or N-bromosuccinimide (NBS) as the brominating agent, and the reductive amination step may involve reagents such as sodium cyanoborohydride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification steps such as crystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(2-bromo-4-hydroxyphenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a quinone derivative.

Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of a dehalogenated product.

Substitution: The bromine atom can be substituted with other nucleophiles, such as thiols or amines, to form new derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium thiolate or primary amines under mild conditions.

Major Products Formed

The major products formed from these reactions include quinone derivatives, dehalogenated compounds, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(3R)-3-Amino-3-(2-bromo-4-hydroxyphenyl)propanoic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential role in enzyme inhibition and as a ligand for receptor binding studies.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(2-bromo-4-hydroxyphenyl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites, while the bromine atom and hydroxyl group can participate in various non-covalent interactions. These interactions can modulate the activity of the target molecules, leading to the observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Halogen and Hydroxyl Groups

Compound 1 : (3R)-3-Amino-3-(4-fluorophenyl)propanoic acid ()

• Substituents : 4-fluoro (electron-withdrawing) vs. 2-bromo-4-hydroxy in the target compound.
• The absence of a hydroxyl group in Compound 1 may decrease hydrogen-bonding capacity and solubility in polar solvents relative to the target compound.
• Stereochemistry : Both share the (3R)-configuration, suggesting similar chiral recognition in enzymatic interactions.

Compound 2 : 2-Amino-3-(3-fluoro-4-hydroxyphenyl)propanoic acid ()

• Substituents : 3-fluoro-4-hydroxyphenyl vs. 2-bromo-4-hydroxyphenyl.
• Impact: Fluorine at position 3 (meta) vs. bromine at position 2 (ortho) alters steric and electronic effects. Bromine’s larger size may hinder rotation around the phenyl ring, affecting binding to hydrophobic pockets. The amino group in Compound 2 is at position 2 (α-carbon), unlike the β-position in the target compound, which may alter metabolic stability and transport mechanisms.

Pharmacokinetic and Bioavailability Considerations

Compound 3 : 2-Amino-3-(methylamino)-propanoic acid (BMAA) ()

• Structure: Lacks an aromatic ring but shares the amino and carboxylic acid groups.
• Key Findings: BMAA exhibits low blood-brain barrier (BBB) permeability (permeability-surface area product: 2–5 × 10⁻⁵ mL/s/g) due to its polar zwitterionic form . Chronic dosing (100 mg/kg/day) achieves brain concentrations of 10–30 µg/g, suggesting similar β-amino acids may require high doses for CNS activity.

Boron-Containing Analogs

Compound 4 : (2R)-2-Amino-3-(4-boronophenyl)propanoic acid (4-Borono-D-phenylalanine) ()

• Substituents: 4-borono group (used in neutron capture therapy) vs. 2-bromo-4-hydroxy.
• Impact: The borono group enables unique therapeutic applications (e.g., cancer therapy via boron neutron capture) but introduces instability in aqueous environments. The target compound’s bromine and hydroxyl groups offer greater chemical stability and diverse interactions (e.g., halogen bonding, hydrogen bonding).

Compound 5 : 3-(4-Hydroxyphenyl)propanoic acid ()

• Structure: Lacks amino and bromo groups; simpler propanoic acid derivative.
• Safety Data: Classified as a respiratory irritant and skin corrosive (pH-dependent reactivity) . The target compound’s amino group may mitigate acidity-related hazards but introduce new risks (e.g., sensitization).

Steric and Hydrophobic Effects

Compound 6 : (3R)-3-Amino-3-(4-tert-butylphenyl)propanoic acid hydrochloride ()

• Substituents : 4-tert-butyl (bulky, hydrophobic) vs. 2-bromo-4-hydroxy.
• Impact :
  • The tert-butyl group enhances lipophilicity but may reduce solubility and limit binding to polar targets.
  • Bromine’s polarizability and hydroxyl’s hydrogen-bonding capacity in the target compound balance hydrophobicity and solubility.